Cas no 2172167-55-2 (2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid)

• Product Name: 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid
• CAS No: 2172167-55-2
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6618651
• PubChem ID: 165961968
• Update Time: 2025-10-24

2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2172167-55-2
• EN300-1554446
• 2-(1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-3-amido}cyclobutyl)acetic acid
• 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid

• Inchi： 1S/C27H30N2O6/c30-24(31)13-27(10-5-11-27)29-25(32)17-12-18(34-15-17)14-28-26(33)35-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,17-18,23H,5,10-16H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： LPMYMBBYRHWHJU-UHFFFAOYSA-N
• SMILES： O1CC(CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid

Introduction to 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid (CAS No. 2172167-55-2)

2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid, identified by its CAS number 2172167-55-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety linked to an acetic acid derivative. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in its structure suggests potential applications in peptide synthesis and proteomics, underscoring its relevance in biochemical research.

The molecular architecture of 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid is notable for its multifaceted functional groups. The Fmoc moiety, a protecting group widely used in peptide chemistry, indicates that this compound may serve as a precursor or intermediate in the synthesis of complex biomolecules. Additionally, the amido and methyloxolane functional groups contribute to its reactivity and solubility properties, making it a candidate for further derivatization and functionalization.

In recent years, there has been growing interest in the development of novel compounds with potential therapeutic applications. The structural features of 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid align well with the criteria for such compounds. For instance, the cyclobutyl ring can enhance binding affinity by restricting conformational flexibility, while the Fmoc group provides a handle for further chemical manipulation. These attributes make it an attractive candidate for drug discovery programs targeting various biological pathways.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that govern numerous physiological processes, and small-molecule inhibitors are often designed to interfere with their function. The structural complexity of 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid suggests that it could interact with specific enzyme active sites, potentially leading to the development of novel therapeutics. This hypothesis is supported by emerging research indicating that similar compounds have demonstrated inhibitory effects on enzymes involved in inflammatory and metabolic disorders.

Moreover, the compound's solubility profile and stability under various conditions make it suitable for both in vitro and in vivo studies. Solubility is a critical factor in drug development, as it determines the bioavailability and pharmacokinetic properties of a candidate molecule. The presence of polar functional groups such as hydroxyls and amides enhances solubility, allowing for easier formulation and administration. Additionally, stability under different pH and temperature conditions ensures that the compound remains viable throughout experimental procedures.

The synthesis of 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired product. Advanced techniques such as palladium-catalyzed cross-coupling reactions and automated peptide coupling have been employed to streamline the process. These methodologies not only improve yield but also enhance reproducibility, which is essential for large-scale production.

In conclusion, 2-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-amido}cyclobutyl)acetic acid (CAS No. 2172167-55-2) is a structurally complex and functionally versatile compound with promising applications in pharmaceutical research. Its unique combination of functional groups positions it as a valuable tool for drug discovery efforts aimed at addressing complex diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.